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Compound of Interest

Compound Name: 7-Methyloct-3-yne-1,5-diol

Cat. No.: B15423263 Get Quote

CAS Number: 105750-99-0[1]

This technical guide provides a comprehensive overview of the available scientific and

technical information for the chemical compound 7-Methyloct-3-yne-1,5-diol. This document is

intended for researchers, scientists, and professionals in the field of drug development and

chemical research.

Chemical and Physical Properties
While detailed experimental data for 7-Methyloct-3-yne-1,5-diol is limited in publicly

accessible literature, computational models provide some insight into its physical and chemical

characteristics. These properties are summarized in the table below.
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Property Value Source

Molecular Formula C₉H₁₆O₂ PubChem[1]

Molecular Weight 156.22 g/mol PubChem[1]

IUPAC Name 7-methyloct-3-yne-1,5-diol PubChem[1]

CAS Number 105750-99-0 PubChem[1]

Topological Polar Surface Area 40.5 Å² PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

XLogP3-AA 0.6 PubChem[1]

Synthesis
Currently, there are no specific, peer-reviewed synthetic methods published for 7-Methyloct-3-
yne-1,5-diol. However, the synthesis of acetylenic diols is a well-established area of organic

chemistry. A general approach to synthesizing similar structures often involves the Favorsky

reaction, where acetylene or a terminal alkyne is reacted with a carbonyl compound in the

presence of a base.[2]

A plausible, though unverified, synthetic pathway for 7-Methyloct-3-yne-1,5-diol could be

conceptualized as a multi-step process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/7-Methyloct-3-yne-1_5-diol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methyloct-3-yne-1_5-diol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methyloct-3-yne-1_5-diol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methyloct-3-yne-1_5-diol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methyloct-3-yne-1_5-diol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methyloct-3-yne-1_5-diol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methyloct-3-yne-1_5-diol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methyloct-3-yne-1_5-diol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methyloct-3-yne-1_5-diol
https://www.benchchem.com/product/b15423263?utm_src=pdf-body
https://www.benchchem.com/product/b15423263?utm_src=pdf-body
https://www.nveo.org/index.php/journal/article/download/3020/2535/3029
https://www.benchchem.com/product/b15423263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15423263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Synthetic Pathway

Starting Materials:
- Propargyl alcohol
- 4-Methylpentanal

Step 1: Grignard Reaction

1. Formation of alkynyl
Grignard reagent

Intermediate Product

2. Nucleophilic attack
on aldehyde

Step 2: Deprotection/Workup

7-Methyloct-3-yne-1,5-diol

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of 7-Methyloct-3-yne-1,5-diol.

Biological Activity and Signaling Pathways
As of the latest literature review, there is no specific information available regarding the

biological activity, mechanism of action, or associated signaling pathways for 7-Methyloct-3-
yne-1,5-diol.
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Broader research into acetylenic diols has highlighted their utility as surfactants and wetting

agents, with some derivatives showing potential as corrosion inhibitors.[2] However, their

application in a pharmacological or biological context is not well-documented. Without

experimental data, it is not possible to construct any diagrams of signaling pathways or logical

relationships concerning the biological function of this specific compound.

Experimental Protocols
The absence of published research on 7-Methyloct-3-yne-1,5-diol means there are no

established experimental protocols for its analysis or evaluation of its biological effects. For

researchers interested in studying this compound, standard analytical techniques for the

characterization of organic molecules would be applicable. These would include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify functional groups.

High-Performance Liquid Chromatography (HPLC): For purification and purity assessment.

A generalized workflow for the initial characterization of a novel synthesized compound is

outlined below.
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General Analytical Workflow

Crude Synthetic Product

Purification
(e.g., Column Chromatography, HPLC)

Purity Assessment
(e.g., HPLC, LC-MS)

Structural Elucidation
(NMR, MS, IR)

Verified Compound Data

Click to download full resolution via product page

Caption: A general experimental workflow for the purification and characterization of a

synthesized compound.

Conclusion
While the fundamental chemical identity of 7-Methyloct-3-yne-1,5-diol is established with a

CAS number and computed properties, a significant gap exists in the scientific literature

regarding its synthesis, biological activity, and experimental methodologies. The information

presented in this guide is based on general chemical principles and data available for the

broader class of acetylenic diols. Further experimental investigation is required to fully

characterize this compound and explore its potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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